Cas no 57378-83-3 (2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI))
57378-83-3 structure
Product Name:2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI)
CAS No:57378-83-3
MF:C17H30O2
MW:266.418905735016
CID:382640
PubChem ID:6453468
Update Time:2025-04-19
2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI)
- ethyl (2E,4Z)-3,7,11-trimethyldodeca-2,4-dienoate
- 57378-83-3
- 2,4-Dodecadienoic acid, 3,7,11-trimethyl-, ethyl ester, (E,Z)-
-
- Inchi: 1S/C17H30O2/c1-6-19-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h8,12-15H,6-7,9-11H2,1-5H3/b12-8-,16-13+
- InChI Key: FYQGBXGJFWXIPP-LYWNWSGZSA-N
- SMILES: O(CC)C(/C=C(\C)/C=C\CC(C)CCCC(C)C)=O
Computed Properties
- Exact Mass: 266.2247
- Monoisotopic Mass: 266.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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